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Compound Name: 3,5-Dimethoxybenzaldehyde

Cat. No.: B042067

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethoxybenzaldehyde is a versatile aromatic aldehyde that, while possessing a
pleasant aroma, primarily serves as a crucial intermediate in the synthesis of more complex
molecules within the fragrance and pharmaceutical industries.[1][2] Its unique chemical
structure, featuring a benzene ring with two methoxy groups at the 3 and 5 positions and an
aldehyde group, allows for a variety of chemical transformations, making it a valuable building
block for novel compounds.[1] While some sources describe its scent as a sweet, floral aroma,
its direct application in perfume formulations is not a standard industry practice.[1][3] Instead,
its significance lies in its role as a precursor to other fragrance ingredients and its utility in
broader organic synthesis.[2][4]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 3,5-
Dimethoxybenzaldehyde is essential for its handling, application in synthesis, and safety
considerations.
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Property Value Source
Molecular Formula CoH1003 [1][5]
Molecular Weight 166.17 g/mol [1][5]
CAS Number 7311-34-4 [1][5]
White to light yellow crystalline
Appearance _ [1]
solid
Melting Point 45-48 °C [6]
Boiling Point 151 °C at 16 mmHg [6]
N Soluble in hot methanol.
Solubility )
Insoluble in water.
Purity >98% [7]

logP (Octanol/Water Partition

Coefficient)

1.516 (Calculated)

[8]

Enthalpy of Vaporization
(AvapH®)

50.77 kJ/mol (Calculated)

[8]

Vapor Pressure

Data not available in the

searched literature.

Odor Threshold

Data not available in the

searched literature.

Applications in the Fragrance Industry

The primary application of 3,5-Dimethoxybenzaldehyde in the fragrance industry is as a

chemical intermediate. Its reactive aldehyde group and the electron-donating methoxy groups

make it a suitable starting material for the synthesis of various fragrance compounds.

Role as a Synthesis Intermediate

3,5-Dimethoxybenzaldehyde serves as a foundational molecule for creating more complex

aroma chemicals. The aldehyde functional group can undergo a variety of reactions, including:
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» Aldol Condensation: To form larger molecules with new carbon-carbon bonds, potentially
leading to compounds with unique scent profiles.

o Wittig Reaction: To introduce double bonds and extend the carbon chain.

e Reductive Amination: To produce amine derivatives, which can be precursors to other
fragrance ingredients.

» Oxidation and Reduction: To yield the corresponding carboxylic acid or alcohol, further
expanding the range of possible derivatives.

The logical workflow for the utilization of 3,5-Dimethoxybenzaldehyde in the fragrance
industry, from its synthesis to its end-use as an intermediate, is depicted in the following
diagram.
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Workflow for 3,5-Dimethoxybenzaldehyde in Fragrance Synthesis

Synthesis of 3,5-Dimethoxybenzaldehyde
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Methylation
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Y

Reduction

(e.g., Collins Reagent)
Y
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Caption: Logical workflow from synthesis to application of 3,5-Dimethoxybenzaldehyde.
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Experimental Protocols
Synthesis of 3,5-Dimethoxybenzaldehyde

A representative synthesis of 3,5-Dimethoxybenzaldehyde can be achieved through a multi-
step process starting from 3,5-dihydroxybenzoic acid.[4]

Step 1: Methylation of 3,5-Dihydroxybenzoic Acid

e Dissolve 1.01 g of 3,5-dihydroxybenzoic acid in 20 ml of acetone.

e Add 5.02 g of potassium carbonate and 4 ml of dimethyl sulfate to the solution.

e Reflux the mixture for 4 hours.

 After cooling, filter to remove the potassium carbonate.

o Decompose the excess dimethyl sulfate with concentrated ammonium hydroxide.
» Dilute the mixture with a large volume of water and extract with diethyl ether.

o Wash the ethereal solution with water, dry over anhydrous sodium sulfate, and evaporate the
solvent in vacuo.

o Recrystallize the resulting residue from methanol-water to obtain methyl 3,5-
dimethoxybenzoate.

Step 2: Reduction of Methyl 3,5-Dimethoxybenzoate

Prepare a suspension of 1.22 g of lithium aluminium hydride (LiAlH4) in absolute diethyl
ether.

e Add a solution of the methyl 3,5-dimethoxybenzoate from the previous step in absolute
diethyl ether dropwise to the LiAlH4 suspension.

o Reflux the mixture for a specified period to ensure complete reduction.

o Carefully quench the reaction by the dropwise addition of water, followed by a sodium
hydroxide solution.
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« Filter the resulting mixture and extract the filtrate with diethyl ether.

e Dry the combined ethereal extracts and evaporate the solvent to yield 3,5-dimethoxybenzyl
alcohol.

Step 3: Oxidation of 3,5-Dimethoxybenzyl Alcohol

Prepare the Collins reagent by adding 17.9 g of chromium trioxide to a solution of 28.3 g of
pyridine in 400 ml of dichloromethane.

e Add a solution of 5.04 g of 3,5-dimethoxybenzyl alcohol in 200 ml of dichloromethane to the
Collins reagent.

« Stir the reaction mixture at room temperature until the oxidation is complete (monitor by
TLC).

« Filter the reaction mixture through a pad of silica gel to remove chromium salts.
o Evaporate the solvent from the filtrate to obtain crude 3,5-Dimethoxybenzaldehyde.

» Purify the crude product by recrystallization or column chromatography.

Quality Control: Gas Chromatography-Mass
Spectrometry (GC-MS)

To ensure the purity of the synthesized 3,5-Dimethoxybenzaldehyde, which is critical for its
use as an intermediate, Gas Chromatography-Mass Spectrometry (GC-MS) is the
recommended analytical technique.[9]

Objective: To determine the purity of a 3,5-Dimethoxybenzaldehyde sample and identify any
potential impurities.

Instrumentation:

e Gas Chromatograph equipped with a Flame lonization Detector (FID) and a Mass
Spectrometer (MS).
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o Capillary Column suitable for the analysis of aromatic aldehydes (e.g., a non-polar or
medium-polar column).

Procedure:

o Sample Preparation: Prepare a dilute solution of the 3,5-Dimethoxybenzaldehyde sample
in a suitable solvent (e.g., dichloromethane or ethyl acetate).

e GC Conditions (Typical):
o Injector Temperature: 250 °C

o Oven Temperature Program: Start at a suitable initial temperature (e.g., 60 °C), hold for a
few minutes, then ramp up to a final temperature (e.g., 280 °C) at a controlled rate (e.qg.,
10 °C/min).

o Carrier Gas: Helium at a constant flow rate.
e MS Conditions (Typical):
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from a suitable lower m/z to a higher m/z to encompass the molecular
ion and fragment ions of the target compound and potential impurities.

e Analysis:
o Inject a small volume of the prepared sample into the GC-MS system.

o The compound will be separated from any impurities in the GC column based on their
boiling points and interactions with the stationary phase.

o The separated compounds will then be detected by the MS, which provides a mass
spectrum for each component.

o Data Interpretation:
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o The purity of the 3,5-Dimethoxybenzaldehyde can be determined by the relative peak
area in the chromatogram.

o The mass spectrum of the main peak should be compared with a reference spectrum from
a library (e.g., NIST) to confirm the identity of 3,5-Dimethoxybenzaldehyde.

o Any other peaks in the chromatogram can be identified by their mass spectra to determine
the nature of the impurities.

Sensory Evaluation Protocol

While not a primary fragrance ingredient, characterizing the odor profile of 3,5-
Dimethoxybenzaldehyde is important for research and for understanding any potential
sensory impact it might have as an intermediate. A descriptive sensory analysis can be
employed for this purpose.[9][10]

Objective: To describe the olfactory characteristics of 3,5-Dimethoxybenzaldehyde.

Panelists: A panel of trained sensory assessors (typically 8-12 individuals) with demonstrated
olfactory acuity.

Materials:

High-purity 3,5-Dimethoxybenzaldehyde.

Odorless solvent (e.g., dipropylene glycol or ethanol).

Glass smelling strips.

Odor-free evaluation booths.
Procedure:

o Sample Preparation: Prepare a dilution of 3,5-Dimethoxybenzaldehyde in the chosen
solvent (e.g., 1% or 5% w/w).

e Vocabulary Development: In a preliminary session, the panel collectively develops a list of
descriptive terms for the aroma of the sample. This may include terms related to its primary
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character (e.g., sweet, floral, woody) and any secondary notes.

o Evaluation:
o Each panelist dips a clean smelling strip into the sample solution.

o The panelists evaluate the odor of the strip at different time intervals (e.g., immediately,
after 5 minutes, after 30 minutes) to assess the evolution of the scent.

o Panelists rate the intensity of each descriptive term on a structured scale (e.g., a 15-cm
line scale anchored from "not perceptible” to "very strong").

o Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed
(e.g., using ANOVA) to generate a sensory profile of the compound.

Stability and Storage

Proper storage and handling are crucial to maintain the integrity of 3,5-
Dimethoxybenzaldehyde.

o Storage Conditions: Store in a cool, dry, and well-ventilated area, away from heat and direct
sunlight.[1] It is recommended to store at 0-8 °C.[1]

o Incompatibilities: Incompatible with strong oxidizing agents, strong bases, and strong
reducing agents.

 Stability: The compound can be sensitive to air and light. Stability testing under accelerated
conditions (e.g., elevated temperature and UV light exposure) can be performed to predict its
shelf life and potential degradation pathways in various formulations.[11][12]

Conclusion

3,5-Dimethoxybenzaldehyde is a valuable chemical entity for the fragrance industry, primarily
functioning as a versatile intermediate for the synthesis of novel aroma compounds. While it
possesses a pleasant scent, its direct use in perfumery is limited. A thorough understanding of
its synthesis, physicochemical properties, and analytical characterization is essential for its
effective utilization in research and development within the fragrance and broader chemical
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industries. The provided protocols offer a framework for the synthesis, quality control, and
sensory evaluation of this important building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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